Cas no 149060-64-0 (3-Cyanopyridine N-oxide)

3-Cyanopyridine N-oxide structure
Product name:3-Cyanopyridine N-oxide
3-Cyanopyridine N-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyanopyridine N-oxide
- 3-Cyanopyridine-N-oxide
- 3-PYRIDINECARBONITRILE,1-OXIDE
- Benzenebutanoicacid, a-amino-2,3-dimethoxy-,hydrochloride (9CI)
- BL6J8CUN5R
- 149060-64-0
- WOOVSQCALYYUDO-UHFFFAOYSA-
- SCHEMBL1338520
- InChI=1/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
- NSC 170850
- A808839
- W-205686
- MFCD00129037
- 14906-64-0
- 1-oxidopyridin-1-ium-3-carbonitrile
- 3-CyanopyridineN-oxide
- N-OXO-3-CYANO PYRIDINE
- AKOS006229569
- NSC170850
- 1-oxo-2H-pyridin-1-ium-3-carbonitrile;3-Cyanopyridine-N-oxide
- FT-0615559
- 3-Cyanopyridine 1-oxide
- 3-Pyridinecarbonitrile, 1-oxide
- C3416
- Nicotinonitrile, 1-oxide
- WOOVSQCALYYUDO-UHFFFAOYSA-N
- AS-19776
- Nicotinonitrile 1-oxide
- NSC-170850
- BCP07196
- 3-cyanopyridine-1-oxide
- NICOTINONITRILE-1-OXIDE
- HEXYLP-METHOXYPHENYLKETONE
- DTXSID10164162
- FT-0697719
- Nicotinonitrile N-oxide
- 3-cyanopyridin-1-ium-1-olate
- NS00052753
- DB-042967
-
- Inchi: 1S/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
- InChI Key: WOOVSQCALYYUDO-UHFFFAOYSA-N
- SMILES: C(C1=CC=C[N+]([O-])=C1)#N
Computed Properties
- Exact Mass: 120.03200
- Monoisotopic Mass: 120.032362755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.2Ų
- XLogP3: -0.5
Experimental Properties
- PSA: 49.25000
- LogP: 0.98678
3-Cyanopyridine N-oxide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM505866-5g |
3-CyanopyridineN-oxide |
149060-64-0 | 95% | 5g |
$476 | 2022-06-12 | |
Chemenu | CM505866-1g |
3-CyanopyridineN-oxide |
149060-64-0 | 95% | 1g |
$135 | 2022-06-12 | |
Aaron | AR01X9WB-1g |
3-Cyanopyridine N-oxide |
149060-64-0 | 95% | 1g |
$67.00 | 2025-02-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | X201530A-5g |
3-Cyanopyridine N-oxide |
149060-64-0 | 5g |
¥4905.0 | 2024-07-23 | ||
eNovation Chemicals LLC | Y1224164-5g |
3-Cyanopyridine N-oxide |
149060-64-0 | 95% | 5g |
$500 | 2024-06-03 | |
Chemenu | CM505866-250mg |
3-CyanopyridineN-oxide |
149060-64-0 | 95% | 250mg |
$59 | 2022-06-12 | |
Aaron | AR01X9WB-250mg |
3-Cyanopyridine N-oxide |
149060-64-0 | 95% | 250mg |
$23.00 | 2025-02-12 | |
1PlusChem | 1P01X9NZ-250mg |
3-Cyanopyridine N-oxide |
149060-64-0 | 95+% | 250mg |
$54.00 | 2024-06-20 | |
1PlusChem | 1P01X9NZ-1g |
3-Cyanopyridine N-oxide |
149060-64-0 | 95+% | 1g |
$132.00 | 2024-06-20 | |
1PlusChem | 1P01X9NZ-25g |
3-Cyanopyridine N-oxide |
149060-64-0 | 98%;RG | 25g |
$1665.00 | 2023-12-21 |
3-Cyanopyridine N-oxide Related Literature
-
2. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
-
Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
-
Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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